(1S*,5R*)-3-[(5-acetyl-3-thienyl)acetyl]-6-(2-methoxyethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-[2-(5-acetylthiophen-3-yl)acetyl]-6-(2-methoxyethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C18H24N2O4S/c1-12(21)16-7-13(11-25-16)8-17(22)19-9-14-3-4-15(10-19)20(18(14)23)5-6-24-2/h7,11,14-15H,3-6,8-10H2,1-2H3/t14-,15+/m0/s1
• InChI Key: WYTKCRFHXQZKIP-LSDHHAIUSA-N
• Canonical SMILES: CC(=O)C1=CC(=CS1)CC(=O)N2CC3CCC(C2)N(C3=O)CCOC
• Isomeric SMILES: CC(=O)C1=CC(=CS1)CC(=O)N2C[C@@H]3CC[C@H](C2)N(C3=O)CCOC
• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol

Description

This compound is a part of the diazabicyclo[3.2.2]nonanone family, characterized by a complex bicyclic structure that includes diazabicyclo nonanone rings. These compounds often exhibit interesting chemical and physical properties due to their unique molecular structures.

Synthesis Analysis

Synthesis of compounds in this family typically involves multi-step reactions, utilizing techniques like the Mannich reaction or condensation reactions. For instance, 3,7-diazabicyclo[3.3.1]nonan-9-ones have been synthesized using diethyl 1, 3-acetonedicarboxylate and formaldehyde in combination with amino acid esters, yielding nonracemic derivatives (Vlasova et al., 2015).

Molecular Structure Analysis

Compounds in this class typically adopt a bicyclic skeleton with significant structural complexity. For example, crystal structure analyses have revealed double chair conformations and specific orientations of the substituents on the bicyclic framework, demonstrating intricate molecular geometries (McCabe, Milne & Sim, 1989).